Cas no 1338-43-8 (Span-80)

• Product Name: Span-80
• CAS No: 1338-43-8
• MF: C₂₄H₄₄O₆
• MW: 428.6026
• MDL: MFCD00080948
• CID: 41294
• Update Time: 2025-07-04

Span-80 Chemical and Physical Properties

Names and Identifiers

• (R)-1-((2S,3R,4S)-3,4-Dihydroxytetrahydrofuran-2-yl)-2-hydroxyethyl oleate
• Sorbitan Monooleate (Span 80)
• Sorbitan oleate
• Sorbitan (Z)-mono-9-octadecenoate
• Emulsifier S80
• SORBITAN MONOOLEATE
• Span 80
• SPAN 80 (SORBITANE MONO-OLEATE), EXTRA PURE
• (Sorbitan Monooleate)
• armotanmo
• glycomulo
• ionets80
• ml33f
• ml55f
• mo33f
• montan80
• o250
• Oleic acid compound with (2R,3R,4S)-2-((R)-1,2-dihydroxyethyl)tetrahydrofuran-3,4-diol
• S-80
• Sorbitane monooleate,sorbitan oleate
• sorgen40
• Sorbitane monooleate
• Arlacel 80
• liposorbo
• ionets-80
• Span-80
• Sorbitan, mono-(9Z)-9-octadecenoate
• 06XEA2VD56
• DSSTox_CID_7397
• DSSTox_RID_78437
• DSSTox_GSID_27397
• Glycomul O
• Sorbitan O
• Dehymuls SMO
• Alkamuls SMO
• Armotan MO
• Lonzest SMO
• Kosteran O 1
• Sorbester P 17
• Crill 4
• Disponil 100
• Sorgen 40A
• Montan 80
• Nonion OP80R
• Newcol 80
• Sorgen 40
• Montane 80 VGA
• Rheodol AO 10
• Radiasurf 7155
• Atmer 05
• Sorbon S 80
• Rikemal O 250
• Nikkol SO 10
• Kemmat S 80
• Emasol 410
• Sorbitan, mono-9-octadecen
• Sorbitan Oleate（Span80)
• Span™ 80
• Sorbitan Monooleate (Technical Grade)

• MDL： MFCD00080948
• Inchi： 1S/C24H44O6/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-22(27)29-19-21(26)24-23(28)20(25)18-30-24/h9-10,20-21,23-26,28H,2-8,11-19H2,1H3/b10-9-/t20-,21+,23+,24+/m0/s1
• InChI Key： NWGKJDSIEKMTRX-AAZCQSIUSA-N
• SMILES： O1C([H])([H])[C@@]([H])([C@]([H])([C@@]1([H])[C@@]([H])(C([H])([H])OC(C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])/C(/[H])=C(/[H])\C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])=O)O[H])O[H])O[H]

Computed Properties

• Exact Mass: 428.31400
• Monoisotopic Mass: 428.313789
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 19
• Complexity: 453
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 6
• Topological Polar Surface Area: 96.2

Experimental Properties

• Color/Form: Amber or brown oily liquid. It smells of fat.
• Density: 0.99 g/mL at 20 °C
  0.986 g/mL at 25 °C(lit.)
• Melting Point: 0.986
• Boiling Point: 463.43°C (rough estimate)
• Flash Point: Degrees Fahrenheit:>235.4°F
  Degrees Celsius:>113°C
  
• Refractive Index: n20/D 1.48(lit.)
• Water Partition Coefficient: Soluble in ethanol at 50mg/mlMiscible with water, ethanol, isopropanol and ether. Insoluble in acetone.
• Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents.
• PSA: 96.22000
• LogP: 4.04860
• Sensitiveness: Sensitive to humidity
• Merck: 13,8796
• FEMA: 3028
• Solubility: Insoluble in water, soluble in hot oil and organic solvents, insoluble in isopropanol, tetrachloroethylene, xylene, cottonseed oil, mineral oil, etc.

Span-80 Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Safety Instruction： 24/25
• RTECS：WG2932400
• TSCA：Yes
• Storage Condition：Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters
• Other Chemical additives Functional Additives